2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one

• IUPAC Name: 2-methyl-3-[4-(4-methylpiperazin-1-yl)phenyl]benzo[g]quinazolin-4-one
• InChI: InChI=1S/C24H24N4O/c1-17-25-23-16-19-6-4-3-5-18(19)15-22(23)24(29)28(17)21-9-7-20(8-10-21)27-13-11-26(2)12-14-27/h3-10,15-16H,11-14H2,1-2H3
• InChI Key: UFDJMFYGTDNWMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC3=CC=CC=C3C=C2C(=O)N1C4=CC=C(C=C4)N5CCN(CC5)C
• Molecular Formula: C24H24N4O
• Molecular Weight: 384.5 g/mol

Description

2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one, also known as MPQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. MPQ belongs to the class of benzo[g]quinazoline derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in cell proliferation and inflammation. 2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one has been shown to inhibit the activity of the protein kinase C (PKC) and nuclear factor kappa B (NF-κB) pathways, which are involved in the regulation of cell growth and inflammation. 2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one has also been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. 2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one has also been shown to have antioxidant properties, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. 2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one has also been shown to have low toxicity in animal models, which makes it a safe compound for use in lab experiments. However, one limitation of 2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one is its poor solubility in water, which may limit its use in certain experiments.

Future Directions

For research on 2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one include its potential use in the treatment of cancer and neurodegenerative diseases.

Scientific Research Applications

2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one has been extensively studied for its potential use in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-cancer properties. 2-methyl-3-[4-(4-methyl-1-piperazinyl)phenyl]benzo[g]quinazolin-4(3H)-one has been used in various studies to investigate its effects on different cell lines, animal models, and human subjects.